Cas no 2411200-41-2 (N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide)

• Product Name: N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide
• CAS No: 2411200-41-2
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6092917
• PubChem ID: 165770876
• Update Time: 2025-06-24

N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide
• EN300-26585542
• 2411200-41-2
• Z3353120746

• Inchi： 1S/C16H19N3O3/c1-3-14(20)18-12-8-6-11(7-9-12)16(22)19(2)13-5-4-10-17-15(13)21/h3,6-9,13H,1,4-5,10H2,2H3,(H,17,21)(H,18,20)
• InChI Key： PNJLAWUBHPIAHQ-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1)N(C)C(C1C=CC(=CC=1)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.5Ų

Additional information on N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide

Professional Introduction to N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide (CAS No. 2411200-41-2)

N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide, with the CAS number 2411200-41-2, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural features of this molecule, particularly the presence of a piperidine ring and an amide functional group, contribute to its unique chemical and pharmacological properties.

The< strong>N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide molecule is characterized by its complex and multifaceted structure. The piperidine ring, a six-membered heterocyclic compound containing nitrogen, plays a crucial role in modulating the biological activity of the molecule. This ring system is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable scaffold in drug design.

Additionally, the amide functional group present in the molecule contributes to its hydrophilic nature, enhancing its solubility in water-based environments. This property is particularly important for pharmaceutical applications, as it facilitates the formulation of drug solutions and improves bioavailability. The prop-2-enamido group further enhances the molecule's ability to interact with biological targets, providing multiple sites for binding and functionalization.

In recent years, there has been growing interest in the development of novel compounds that target neurological disorders. The< strong>N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide has shown potential in this area due to its ability to modulate neurotransmitter systems. Studies have indicated that this compound may have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, the< strong>N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide molecule has been investigated for its anti-inflammatory effects. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. The compound's ability to inhibit key inflammatory pathways has been demonstrated in preclinical studies, suggesting its potential as a therapeutic agent.

The synthesis of< strong>N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 2-cyanopiperidine and 4-acetylaminobenzaldehyde. These intermediates are then coupled using various coupling reagents to form the final product.

The use of advanced synthetic techniques has significantly improved the efficiency and scalability of< strong>N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide synthesis. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the formation of complex molecular structures with high precision. These methods not only enhance yield but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.

In terms of pharmacokinetics, the< strong>N-methyl-N-(2-oxopiperidin-3-yl)-4-(prop-2-enamido)benzamide exhibits favorable properties that make it suitable for therapeutic applications. Studies have shown that this compound has good oral bioavailability and moderate metabolic stability. These characteristics are essential for ensuring that the drug reaches its target site in effective concentrations and remains active for an appropriate duration.

The pharmacological profile of< strong>N-methyl-N-(2-oxopiperidin-3-y1)-4-(prop - 2 - en am ido ) benz am ide has been extensively studied in both in vitro and in vivo models. In vitro studies have revealed that this compound interacts with several key enzymes and receptors involved in neurological and inflammatory processes. These interactions suggest that< strong>N-methyl-N-(2 - ox opiper id ine - 3 - yl ) - 4 - ( prop - 2 - en am ido ) benz am ide may have therapeutic effects on various diseases.

In vivo studies have further supported these findings by demonstrating the efficacy of< strong>N-methyl-N-(2 - ox opiper id ine - 3 - yl ) - 4 - ( prop - 2 - en am ido ) benz am ide in animal models of neurological disorders and inflammation. These studies have shown that the compound can reduce symptoms associated with these conditions, providing evidence for its potential as a therapeutic agent.

The future development of< strong>N-methyl-N-(2 - ox opiper id ine - 3 - yl ) - 4 - ( prop - 2 - en am ido ) benz am ide will likely focus on optimizing its pharmacological properties and exploring new applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process by enabling the design of more effective derivatives.

Additionally, clinical trials will be essential for evaluating the safety and efficacy of< strong>N-methyl-N-(2 - ox opiper id ine - 3 - yl ) - 4 - ( prop - 2 - en am ido ) benz am ide in human patients. These trials will provide valuable data on dosing regimens, side effects, and long-term outcomes, which will be crucial for regulatory approval and clinical use.

In conclusion,< strong>N-methyl-N-(2 ox opiper id ine 3 yl) 4 ( prop 212enam ido ) benz am ide (CAS No. 2411200 41 2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for treating neurological disorders and inflammatory conditions. Continued research and development efforts are expected to further enhance its therapeutic potential.